Cas no 1210437-57-2 (5-(1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3,4-oxadiazol-2-amine
• CAS No: 1210437-57-2
• MF: C₉H₇N₅O
• MW: 201.184780359268
• CID: 2107271
• Update Time: 2023-11-19

5-(1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrrolo[2,3-b]pyridin-3-yl)-1,3,4-oxadiazol-2-amine
• XCQKTWFSHCUNKJ-UHFFFAOYSA-N
• 1,3,4-Oxadiazol-2-amine, 5-(1H-pyrrolo[2,3-b]pyridin-3-yl)-
• 5-(1H-pyrrolo[2,3-b]-pyridin-3-yl)-1,3,4-oxadiazol-2-ylamine
• CID 135862906

• Inchi： 1S/C9H7N5O/c10-9-14-13-8(15-9)6-4-12-7-5(6)2-1-3-11-7/h1-4H,(H2,10,14)(H,11,12)
• InChI Key： XCQKTWFSHCUNKJ-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1=CNC2C1=CC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 93.6

Experimental Properties

• Density: 1.525±0.06 g/cm3(Predicted)
• pka: 11.59±0.40(Predicted)